Cas no 5587-93-9 (Pyrimido[4,5-d]pyrimidine-2,4,7-triamine,5-phenyl-)

Pyrimido[4,5-d]pyrimidine-2,4,7-triamine,5-phenyl- structure
5587-93-9 structure
Product Name:Pyrimido[4,5-d]pyrimidine-2,4,7-triamine,5-phenyl-
CAS No:5587-93-9
MF:C12H11N7
MW:253.262640237808
CID:369772
Update Time:2025-04-19

Pyrimido[4,5-d]pyrimidine-2,4,7-triamine,5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[4,5-d]pyrimidine-2,4,7-triamine,5-phenyl-
    • 5-phenylpyrimido[4,5-d]pyrimidine-2,4,7-triamine
    • 2,4,7-triamino-5-phenylpyrimido (4,5-d)pyrimidine
    • 2,4,7-Triamino-5-phenyl-pyrimido<4,5-d>pyrimidin
    • 2,5,7-Triamino-4-phenylpyrimido<4,5-d>pyrimidine
    • 2,5,7-Triamino-4-phenyl-pyrmido<4,5-d>pyrimidin
    • 5-phenyl-pyrimido[4,5-d]pyrimidine-2,4,7-triamine
    • Ampyrimina
    • Ampyrimine
    • Ampyrimine [INN]
    • Ampyriminum
    • UNII-X26VF7L4AL
    • Inchi: 1S/C12H11N7/c13-9-7-8(6-4-2-1-3-5-6)16-11(14)18-10(7)19-12(15)17-9/h1-5H,(H6,13,14,15,16,17,18,19)
    • InChI Key: KTPVSQNBBGUGAJ-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC2=C(C(N)=NC(N)=N2)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 253.10800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 40
  • XLogP3: 0.8

Experimental Properties

  • PSA: 129.62000
  • LogP: 2.57700
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent